Cas no 951206-70-5 (Thieno[3,4-b]-1,4-dioxin-5-carboxaldehyde, 2-butyl-2,3-dihydro-)

• Product Name: Thieno[3,4-b]-1,4-dioxin-5-carboxaldehyde, 2-butyl-2,3-dihydro-
• CAS No: 951206-70-5
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 1001445
• PubChem ID: 45121993
• Update Time: 2025-04-20

Thieno[3,4-b]-1,4-dioxin-5-carboxaldehyde, 2-butyl-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-b]-1,4-dioxin-5-carboxaldehyde, 2-butyl-2,3-dihydro-
• 951206-70-5
• 2-Butyl-2,3-dihydrothieno[3,4-b][1,4]dioxine-5-carbaldehyde

• Inchi： 1S/C11H14O3S/c1-2-3-4-8-6-13-11-9(14-8)7-15-10(11)5-12/h5,7-8H,2-4,6H2,1H3
• InChI Key： FLQAMDJYXUIUCX-UHFFFAOYSA-N
• SMILES： S1C=C2C(=C1C=O)OCC(CCCC)O2

Computed Properties

• Exact Mass: 226.06636548g/mol
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 63.8Ų